Cas no 1286650-70-1 (2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol)

2-({[3-(4-tert-Butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol is a structurally complex heterocyclic compound featuring a pyrimidin-4-ol core linked to a 1,2,4-oxadiazole moiety via a sulfanyl bridge. Its design incorporates a tert-butylphenyl group and a methoxyphenyl substituent, enhancing its potential for selective binding interactions. This compound is of interest in medicinal chemistry due to its hybrid scaffold, which may confer improved pharmacokinetic properties or target specificity. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The presence of multiple aromatic systems suggests potential applications in the development of enzyme inhibitors or receptor modulators.

2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol structure

1286650-70-1 structure

Product name:2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol

CAS No:1286650-70-1

MF:C₂₄H₂₄N₄O₃S

MW:448.537364006042

CID:5397330

2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 2-[[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-6-(3-methoxyphenyl)-1H-pyrimidin-4-one
- 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol
- Inchi： 1S/C24H24N4O3S/c1-24(2,3)17-10-8-15(9-11-17)22-27-21(31-28-22)14-32-23-25-19(13-20(29)26-23)16-6-5-7-18(12-16)30-4/h5-13H,14H2,1-4H3,(H,25,26,29)
- InChI Key： AYUWQPHOWYOPMP-UHFFFAOYSA-N
- SMILES： C1(SCC2ON=C(C3=CC=C(C(C)(C)C)C=C3)N=2)NC(C2=CC=CC(OC)=C2)=CC(=O)N=1

2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3411-8700-15mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		15mg	$89.0	2023-09-10
Life Chemicals	F3411-8700-20mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		20mg	$99.0	2023-09-10
Life Chemicals	F3411-8700-20μmol	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		20μmol	$79.0	2023-09-10
Life Chemicals	F3411-8700-2mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		2mg	$59.0	2023-09-10
Life Chemicals	F3411-8700-5mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		5mg	$69.0	2023-09-10
Life Chemicals	F3411-8700-4mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		4mg	$66.0	2023-09-10
Life Chemicals	F3411-8700-30mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1	90%+	30mg	$119.0	2023-04-26
Life Chemicals	F3411-8700-25mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		25mg	$109.0	2023-09-10
Life Chemicals	F3411-8700-3mg	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		3mg	$63.0	2023-09-10
Life Chemicals	F3411-8700-5μmol	2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol	1286650-70-1		5μmol	$63.0	2023-09-10

2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol Related Literature

1. Changes of lake organic carbon sinks from closed basins since the Last Glacial Maximum and quantitative evaluation of human impacts

YuLi,XinzhongZhang,LingmeiXu,YuxinZhang,WangtingYe,YichanLi
2. Cellulose-supported chiral rhodium nanoparticles as sustainable heterogeneous catalysts for asymmetric carbon–carbon bond-forming reactions†

Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
3. Cell spheroid creation by transcytotic intercellular gelation

JiaqiGuo,FengbinWang,YimengHuang,HongjianHe,WeiyiTan,MeihuiYi,EdwardHEgelman,BingXu
4. Bulky crystalline BiVO4 thin films for efficient solar water splitting

J. Mater. Chem. A, 2016,4, 9858-9864
5. Atomically-thin molybdenum nitride nanosheets with exposed active surface sites for efficient hydrogen evolution†

Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620

Related Categories

Additional information on 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol

Recent Advances in the Study of 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol (CAS: 1286650-70-1)

The compound 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol (CAS: 1286650-70-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This report synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly in the context of inflammation and oncology. The unique structural features, including the 1,2,4-oxadiazole and pyrimidin-4-ol moieties, contribute to its ability to interact with key protein targets. Computational docking studies have further elucidated its binding affinity and selectivity, providing a foundation for structure-activity relationship (SAR) optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in preclinical models of disease. For instance, one study reported its ability to inhibit the activity of a critical enzyme involved in inflammatory responses, suggesting potential applications in autoimmune disorders. Another investigation highlighted its anti-proliferative effects in cancer cell lines, positioning it as a candidate for further development in oncology therapeutics.

The synthesis of 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol has also been optimized in recent work, with researchers developing more efficient and scalable routes. These advancements are crucial for enabling larger-scale production and facilitating further pharmacological evaluation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the compound's purity and structural integrity.

Despite these promising findings, challenges remain, including the need for comprehensive toxicology studies and formulation development to enhance bioavailability. Future research directions may explore the compound's potential in combination therapies and its mechanism of action at the molecular level. Collaborative efforts between academia and industry will be essential to translate these discoveries into clinical applications.

In conclusion, 2-({[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(3-methoxyphenyl)pyrimidin-4-ol represents a compelling area of research in chemical biology. Its multifaceted biological activities and optimized synthetic routes underscore its potential as a therapeutic agent. Continued investigation will be pivotal in unlocking its full clinical potential and addressing existing challenges.